

In Vitro Efficacy of GSK-364735 Potassium: A Technical Overview

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: GSK-364735 potassium

CAS No.: 912672-93-6

Cat. No.: B15567731

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro efficacy of **GSK-364735 potassium**, a potent inhibitor of HIV-1 integrase. The document summarizes key quantitative data, details relevant experimental methodologies, and visualizes the underlying biological pathways and experimental workflows.

Core Efficacy Data


GSK-364735 demonstrates potent and selective inhibitory activity against HIV-1 integrase, a critical enzyme for viral replication. The following tables summarize the key in vitro efficacy parameters of GSK-364735.

Parameter	Value	Assay/Cell Line	Conditions	Reference
IC50	8 ± 2 nM	Recombinant HIV-1 Integrase	Strand Transfer Assay	[1]
Kd	6 ± 4 nM	Recombinant HIV-1 Integrase	Competitive Binding Assay	[1][2]
EC50	1.2 ± 0.4 nM	Peripheral Blood Mononuclear Cells (PBMCs)	Anti-HIV Replication Assay	[1][2]
EC50	5 ± 1 nM	MT-4 Cells	Anti-HIV Replication Assay	[1][2]
Selectivity Index	≥ 2,200	MT-4 Cells	Antiviral Activity vs. Cytotoxicity	[1][2]
Potency Decrease	~35-fold	MT-4 Cells	In the presence of 100% human serum	[1][2]

Mechanism of Action

GSK-364735 is a naphthyridinone that functions as an integrase strand transfer inhibitor (INSTI).[1] It targets the catalytic core domain of HIV-1 integrase, an enzyme essential for the integration of the viral DNA into the host cell's genome.[1] By binding to the active site, GSK-364735 blocks the strand transfer step of integration, effectively halting the viral replication cycle.[1] This mechanism of action is characterized by a concomitant increase in two-long-terminal-repeat (2-LTR) circles, which are byproducts of failed integration.[1][2]

The following diagram illustrates the HIV-1 replication cycle and the specific point of inhibition by GSK-364735.



[Click to download full resolution via product page](#)

Caption: HIV-1 replication cycle and inhibition by GSK-364735.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in vitro efficacy data. Below are protocols for key assays used to characterize GSK-364735.

HIV-1 Integrase Strand Transfer Assay (ELISA-based)

This assay quantitatively measures the inhibition of the strand transfer reaction catalyzed by HIV-1 integrase.

Materials:

- Recombinant HIV-1 Integrase
- Donor DNA substrate (biotin-labeled)
- Acceptor DNA substrate (dinitrophenyl-labeled)
- Streptavidin-coated 96-well plates
- Anti-dinitrophenyl antibody conjugated to horseradish peroxidase (HRP)
- TMB substrate

- Stop solution (e.g., 2N H₂SO₄)
- Assay buffer
- Wash buffer
- **GSK-364735 potassium salt**

Procedure:

- Plate Coating: Add the biotin-labeled donor DNA substrate to the streptavidin-coated 96-well plate. Incubate to allow binding.
- Washing: Wash the plate to remove unbound donor DNA.
- Inhibitor Addition: Add serial dilutions of GSK-364735 to the wells.
- Enzyme Addition: Add recombinant HIV-1 integrase to the wells and incubate to allow binding to the donor DNA.
- Strand Transfer Reaction: Add the dinitrophenyl-labeled acceptor DNA to initiate the strand transfer reaction. Incubate to allow integration.
- Washing: Wash the plate to remove unintegrated acceptor DNA.
- Antibody Incubation: Add the anti-dinitrophenyl-HRP antibody and incubate.
- Washing: Wash the plate to remove unbound antibody.
- Detection: Add TMB substrate and incubate until a color change is observed.
- Stopping the Reaction: Add stop solution.
- Data Acquisition: Read the absorbance at 450 nm using a microplate reader.
- Data Analysis: Calculate the percent inhibition for each GSK-364735 concentration and determine the IC₅₀ value using a dose-response curve.

Anti-HIV Replication Assay in Peripheral Blood Mononuclear Cells (PBMCs)

This cell-based assay determines the efficacy of GSK-364735 in inhibiting HIV-1 replication in primary human cells.

Materials:

- Isolated human PBMCs
- Phytohemagglutinin (PHA)
- Interleukin-2 (IL-2)
- HIV-1 viral stock
- **GSK-364735 potassium** salt
- Culture medium (e.g., RPMI 1640 with FBS)
- p24 antigen ELISA kit

Procedure:

- **PBMC Stimulation:** Isolate PBMCs from healthy donor blood and stimulate with PHA for 2-3 days.
- **Cell Plating:** Plate the stimulated PBMCs in a 96-well plate.
- **Inhibitor Addition:** Add serial dilutions of GSK-364735 to the wells.
- **Infection:** Infect the cells with a known titer of HIV-1.
- **Incubation:** Culture the cells in the presence of IL-2 for 7 days.
- **Supernatant Collection:** Collect the cell culture supernatant at the end of the incubation period.

- **p24 Antigen Quantification:** Measure the amount of p24 antigen in the supernatant using an ELISA kit. This serves as a marker for viral replication.
- **Data Analysis:** Calculate the percent inhibition of p24 production for each GSK-364735 concentration and determine the EC50 value.

Anti-HIV Replication Assay in MT-4 Cells

This assay utilizes the MT-4 human T-cell line, which is highly susceptible to HIV-1 infection, to assess the antiviral activity of GSK-364735.


Materials:

- MT-4 cells
- HIV-1 viral stock
- **GSK-364735 potassium salt**
- Culture medium
- Reagents for cell viability assay (e.g., MTT, XTT)

Procedure:

- **Cell Plating:** Plate MT-4 cells in a 96-well plate.
- **Inhibitor Addition:** Add serial dilutions of GSK-364735 to the wells.
- **Infection:** Infect the cells with HIV-1. A mock-infected control is also included.
- **Incubation:** Incubate the plates for 4-5 days.
- **Cell Viability Measurement:** Assess cell viability using a suitable assay (e.g., MTT). The cytopathic effect of HIV-1 will lead to a decrease in cell viability in the absence of an effective inhibitor.
- **Data Analysis:** Determine the concentration of GSK-364735 that protects 50% of the cells from the viral cytopathic effect to calculate the EC50.

The following diagram outlines the general workflow for determining the in vitro efficacy of an antiviral compound like GSK-364735.



[Click to download full resolution via product page](#)

Caption: General experimental workflow for in vitro efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Study on suitable analysis method for HIV-1 non-catalytic integrase inhibitor - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. hanc.info \[hanc.info\]](#)
- To cite this document: BenchChem. [In Vitro Efficacy of GSK-364735 Potassium: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15567731/docs#in-vitro-efficacy-of-gsk-364735-potassium-a-technical-overview\]](https://www.benchchem.com/product/b15567731/docs#in-vitro-efficacy-of-gsk-364735-potassium-a-technical-overview)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)